N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide

• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol
• IUPAC Name: N-[(Z)-3-[2-(cyclohexen-1-yl)ethylamino]-1-(5-methylfuran-2-yl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C23H26N2O3/c1-17-12-13-20(28-17)16-21(25-22(26)19-10-6-3-7-11-19)23(27)24-15-14-18-8-4-2-5-9-18/h3,6-8,10-13,16H,2,4-5,9,14-15H2,1H3,(H,24,27)(H,25,26)/b21-16-
• InChI Key: BLDHFIIDUDMQKL-PGMHBOJBSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C(=O)NCCC2=CCCCC2)\NC(=O)C3=CC=CC=C3
• SMILES: CC1=CC=C(O1)C=C(C(=O)NCCC2=CCCCC2)NC(=O)C3=CC=CC=C3

Description

N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide, also known as CYT387, is a chemical compound that belongs to the class of JAK inhibitors. It was first synthesized by scientists at Cytopia Research in Australia in 2008. Since then, it has been the subject of extensive research due to its potential therapeutic applications in various diseases, including myeloproliferative neoplasms, rheumatoid arthritis, and psoriasis.

Mechanism of Action

N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide works by inhibiting the activity of JAK1 and JAK2, which are enzymes that play a key role in the signaling pathways involved in the development and progression of various diseases. By inhibiting these enzymes, N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide blocks the activation of downstream signaling pathways, which leads to the suppression of inflammation and cell proliferation.
Biochemical and Physiological Effects:
N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide has been shown to have potent anti-inflammatory and anti-proliferative effects in vitro and in vivo. In preclinical studies, it has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and to inhibit the proliferation of various cell types, including cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide is its potent anti-inflammatory and anti-proliferative effects, which make it a promising candidate for the treatment of various diseases. However, one of the limitations of N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide is its potential toxicity, which needs to be carefully evaluated in clinical trials.

Future Directions

There are several future directions for the research on N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide. One of the main areas of focus is the clinical development of N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide for the treatment of myeloproliferative neoplasms, rheumatoid arthritis, and psoriasis. Another area of focus is the development of more potent and selective JAK inhibitors based on the structure of N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide. Additionally, there is a need for further research to elucidate the mechanisms of action of N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide and to identify potential biomarkers of response to the drug.

Synthesis Methods

The synthesis of N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide involves a multistep process that starts with the reaction of 5-methyl-2-furfural with ethyl acrylate to form 2-(5-methyl-2-furyl)ethyl acrylate. This intermediate is then reacted with 1-cyclohexene-1-carboxylic acid to form 2-(1-cyclohexen-1-yl)ethyl 2-(5-methyl-2-furyl)vinyl ketone. The final step involves the reaction of this intermediate with benzoylisothiocyanate to form N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide.

Scientific Research Applications

N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, it has been shown to inhibit the activity of JAK1 and JAK2, which are enzymes that play a key role in the signaling pathways involved in the development and progression of various diseases. N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide has been shown to have potent anti-inflammatory and anti-proliferative effects in vitro and in vivo, making it a promising candidate for the treatment of myeloproliferative neoplasms, rheumatoid arthritis, and psoriasis.